Cas no 3306-69-2 (2-Azabicyclo[2.2.2]octan-3-one)

• Product Name: 2-Azabicyclo[2.2.2]octan-3-one
• CAS No: 3306-69-2
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD16547516
• CID: 311029
• PubChem ID: 137887
• Update Time: 2025-04-19

2-Azabicyclo[2.2.2]octan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octan-3-one
• Cyclohexanecarboxylic acid, 4-amino-, lactam
• 3-Isoquinuclidone
• 4-Aminocyclohexanecarboxylic acid lactam
• Isonortropinone
• NSC 85851
• CS-0052042
• EN300-399459
• AKOS006357059
• SCHEMBL10474079
• AMY202100070
• 3306-69-2
• MFCD16547516
• NCIOpen2_001018
• SCHEMBL85907
• (1r,4r)-2-azabicyclo[2.2.2]octan-3-one
• NSC-85851
• NSC85851
• 3-azabicyclo[2.2.2]octan-2-one
• PB30124
• (1S,4S)-2-AZABICYCLO[2.2.2]OCTAN-3-ONE
• CZVSOFLNEUYJRJ-UHFFFAOYSA-N
• Cyclohexanecarboxylic acid, lactam
• 2-Aza-bicyclo[2.2.2]octan-3-one
• SY042137
• A821601
• EN300-59958
• CS-15839
• InChI=1/C7H11NO/c9-7-5-1-3-6(8-7)4-2-5/h5-6H,1-4H2,(H,8,9
• Z926909656
• EN300-2985024
• AS-34454
• DTXSID60186718
• FT-0654027
• 2-Azabicyclo[2,2,2]octan-3-one
• AKOS005166893
• STL453938
• 2-Azabicyclo[2,2,2]-octanone-3
• 3-Isoquinuclidinone; 3-Isoquinuclidone; 4-Aminocyclohexanecarboxylic acid lactam; Isonortropinone; NSC 85851

• MDL： MFCD16547516
• Inchi： 1S/C7H11NO/c9-7-5-1-3-6(8-7)4-2-5/h5-6H,1-4H2,(H,8,9)
• InChI Key： CZVSOFLNEUYJRJ-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(CC2)N1

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 200-202 ºC (benzene hexane )
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• PSA: 29.1